N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide

• Molecular Formula: C24H22FN5O2S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-2-fluorobenzamide
• InChI: InChI=1S/C24H22FN5O2S/c1-2-30-21(14-26-23(32)19-9-5-6-10-20(19)25)28-29-24(30)33-15-22(31)27-18-12-11-16-7-3-4-8-17(16)13-18/h3-13H,2,14-15H2,1H3,(H,26,32)(H,27,31)
• InChI Key: ZPLYFLHQZNTJMY-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=CC3=CC=CC=C3C=C2)CNC(=O)C4=CC=CC=C4F

Description

N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide, also known as EF24, is a synthetic compound that has been studied extensively for its potential therapeutic properties. EF24 is a member of the curcumin family of compounds and has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. In

Mechanism of Action

N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide exerts its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit NF-κB signaling, a pathway that is involved in inflammation and cancer. N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has been shown to activate the Nrf2 pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various in vitro and in vivo models. N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has also been shown to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has been shown to improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide is that it has been shown to have low toxicity in animal models. This makes it a promising candidate for further development as a therapeutic agent. However, N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has limited solubility in water, which can make it difficult to work with in certain experimental settings. Additionally, N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has not been extensively studied in humans, so its safety and efficacy in humans are not yet fully understood.

Future Directions

There are several future directions for research on N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide. One direction is to further explore its potential therapeutic properties in various disease models. Another direction is to optimize the synthesis method to produce higher yields of N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide with improved solubility. Additionally, further studies are needed to fully understand the safety and efficacy of N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide in humans. Finally, N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide could be used as a starting point for the development of new compounds with improved therapeutic properties.

Synthesis Methods

N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide is synthesized through a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 2-fluorobenzoyl chloride with 4-ethyl-5-mercapto-1,2,4-triazole in the presence of triethylamine. The resulting intermediate is then reacted with 2-naphthylamine in the presence of sodium hydride to produce N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide. The synthesis method has been optimized to produce high yields of N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide with high purity.

Scientific Research Applications

N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has been studied extensively for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-tumor, and anti-oxidant properties. N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has been studied in various in vitro and in vivo models of cancer, inflammation, and oxidative stress. N-[(4-ethyl-5-{[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.